Cas no 3031-98-9 (L-xylo-2-Hexulosonic Acid Methyl Ester)
3031-98-9 structure
Product Name:L-xylo-2-Hexulosonic Acid Methyl Ester
CAS No:3031-98-9
MF:C7H12O7
MW:208.165983200073
MDL:MFCD00021987
CID:309341
PubChem ID:200979
Update Time:2025-04-19
L-xylo-2-Hexulosonic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- (3S,4R,5S)-Methyl 3,4,5,6-tetrahydroxy-2-oxohexanoate
- L-xylo-2-Hexulosonicacid, methyl ester
- methyl (3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoate
- METHYL 2-KETO-L-GULONATE
- 2-Keto-L-gulonic acid methyl ester
- 2-Keto-l-gulonsaeuremethylester
- 2-Oxo-L-gulonsaeure-methylester
- Gulonic acid,2-keto-,methyl ester,L
- Methyl L-xylo-hexulosonate
- Xylohexulosonic acid,methyl ester
- NSC 163924
- UNII-IF3VWH6PCF
- KPHIBLNUVRGOGU-LMVFSUKVSA-N
- MFCD00021987
- A876219
- Xylohexulosonic acid, methyl ester
- NSC-163924
- Q27280695
- L-xylo-2-Hexulosonic Acid Methyl Ester
- METHYL L-XYLO-HEX-2-ULOSONATE
- 3031-98-9
- methyl L-sorbosonate
- Gulonic acid, 2-keto-, methyl ester, L-
- L-xylo-2-Hexulosonic acid, methyl ester
- NSC163924
- 2-KETO-L-GULONIC ACID METHYL ESTER [MI]
- ASCORBIC ACID IMPURITY D [EP IMPURITY]
- IF3VWH6PCF
- WLN: Q1YQYQYQVVO1
- Methyl L-xylo-Hex-2-ulosonate (Methyl L-Sorbosonate)
- AM806609
- D81974
- DTXSID50184405
- Methyl L-xylohexulosonate
- CS-0150930
-
- MDL： MFCD00021987
- Inchi： 1S/C7H12O7/c1-14-7(13)6(12)5(11)4(10)3(9)2-8/h3-5,8-11H,2H2,1H3/t3-,4+,5-/m0/s1
- InChI Key： KPHIBLNUVRGOGU-LMVFSUKVSA-N
- SMILES： O[C@@H]([C@@H](C(C(=O)OC)=O)O)[C@H](CO)O
Computed Properties
- Exact Mass: 208.05800
- Monoisotopic Mass: 208.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124A^2
- XLogP3: -2.5
Experimental Properties
- Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 158-159 ºC
- Boiling Point: 495.4°Cat760mmHg
- Flash Point: 204.6°C
- Refractive Index: 1.535
- Solubility: Dissolution (62 g/l) (25 º C),
- PSA: 124.29000
- LogP: -3.19650
L-xylo-2-Hexulosonic Acid Methyl Ester Security Information
- Hazard Statement： CAUTION: May irritate eyes, skin
- Safety Instruction： CAUT
L-xylo-2-Hexulosonic Acid Methyl Ester Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-xylo-2-Hexulosonic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM304375-5g |
(3S,4R,5S)-Methyl 3,4,5,6-tetrahydroxy-2-oxohexanoate |
3031-98-9 | 95% | 5g |
$777 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AB834-50mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95+% | 50mg |
186.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AB834-1g |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95+% | 1g |
1826.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AB834-200mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95+% | 200mg |
482.0CNY | 2021-08-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169410-50mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95% | 50mg |
¥162.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169410-250mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95% | 250mg |
¥545.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M169410-1g |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 95% | 1g |
¥1647.90 | 2023-09-01 | |
| TRC | X750315-100mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 100mg |
$ 69.00 | 2023-09-05 | ||
| TRC | X750315-250mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 250mg |
$ 150.00 | 2023-09-05 | ||
| TRC | X750315-500mg |
L-xylo-2-Hexulosonic Acid Methyl Ester |
3031-98-9 | 500mg |
$ 253.00 | 2023-09-05 |
L-xylo-2-Hexulosonic Acid Methyl Ester Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3031-98-9 (L-xylo-2-Hexulosonic Acid Methyl Ester) Related Products
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